Cas no 933214-72-3 (4-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 933214-72-3
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 6265467
• PubChem ID: 16029163
• Update Time: 2025-05-24

4-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-2,5-dimethylbenzene-1-sulfonamide
• CCG-83954
• NCGC00132474-01
• G619-0156
• HMS1892A17
• AKOS002068387
• 4-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-2,5-dimethylbenzenesulfonamide
• F2629-0014
• 4-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzenesulfonamide
• 4-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-2,5-dimethylbenzene-1-sulfonamide
• 933214-72-3
• CHEMBL1441988

• Inchi： 1S/C19H18ClN3O3S/c1-12-10-18(13(2)9-16(12)20)27(24,25)23-15-6-4-5-14(11-15)17-7-8-19(26-3)22-21-17/h4-11,23H,1-3H3
• InChI Key： UFZUYMURZTUJLW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C)S(NC1C=CC=C(C2=CC=C(N=N2)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 403.0757403g/mol
• Monoisotopic Mass: 403.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-chloro-N-3-(6-methoxypyridazin-3-yl)phenyl-2,5-dimethylbenzene-1-sulfonamide

4-Chloro-N-(3-(6-Methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound 4-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzene-1-sulfonamide, identified by the CAS number 933214-72-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This sulfonamide derivative is characterized by its unique structure, which includes a chloro-substituted benzene ring, a sulfonamide group, and a pyridazine moiety with methoxy substitution. The combination of these functional groups makes it a versatile compound with intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyridazine ring in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets. Researchers have shown that such heterocyclic systems can exhibit significant anti-inflammatory and anti-cancer properties, making this compound a promising candidate for further investigation in the field of medicinal chemistry.

The synthesis of 4-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxy group on the pyridazine ring is particularly noteworthy, as it can influence the electronic properties of the molecule and enhance its bioavailability. This aspect has been extensively studied in recent publications, where researchers have explored the impact of substituent effects on the pharmacokinetic profiles of similar compounds.

In terms of applications, this compound has shown potential in several areas. For instance, its sulfonamide group is known to exhibit strong hydrogen bonding capabilities, which can be advantageous in designing drugs with high solubility and stability. Additionally, the chloro-substituted benzene ring contributes to the molecule's lipophilicity, making it suitable for targeting specific biological pathways. Recent research has also focused on the use of such compounds in the development of agrochemicals, where their ability to inhibit key enzymes involved in plant pathogenesis has been demonstrated.

The structural complexity of 4-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzene-1-sulfonamide presents both challenges and opportunities for chemists. On one hand, its intricate architecture requires precise synthetic control to ensure high purity and consistency. On the other hand, this complexity offers a wide range of possibilities for functionalization and optimization. By leveraging advanced analytical techniques such as NMR spectroscopy and mass spectrometry, researchers can gain deeper insights into the molecular properties of this compound and refine its design for specific applications.

In conclusion, 4-chloro-N-(3-(6-methoxypyridazin-3-yl)phenyl)-2,5-dimethylbenzene-1-sulfonamide represents a fascinating example of modern organic chemistry. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is likely to play an increasingly important role in the advancement of science and technology.